Cas no 86770-77-6 (Benzyl-PEG5-Amine)

• Product Name: Benzyl-PEG5-Amine
• CAS No: 86770-77-6
• MF: C₁₇H₂₉NO₅
• MW: 327.415865659714
• MDL: MFCD28976656
• CID: 3045109
• PubChem ID: 102514841
• Update Time: 2025-06-09

Benzyl-PEG5-Amine Chemical and Physical Properties

Names and Identifiers

• Benzyl-PEG5-amine
• Benzyl-PEG5-NH2
• BnO-PEG4-CH2CH2NH2
• SB67192
• C70179
• 2-(2-{2-[2-(2-Benzyloxy-ethoxy)-ethoxy]-ethoxy}-ethoxy)-ethylamine
• SCHEMBL25227691
• MFCD28976656
• DA-61599
• HY-140743
• 86770-77-6
• BP-22867
• CS-0114687
• AKOS040741314
• 2-[2-[2-[2-(2-phenylmethoxyethoxy)ethoxy]ethoxy]ethoxy]ethanamine
• Benzyl-PEG5-Amine

• MDL： MFCD28976656
• Inchi： 1S/C17H29NO5/c18-6-7-19-8-9-20-10-11-21-12-13-22-14-15-23-16-17-4-2-1-3-5-17/h1-5H,6-16,18H2
• InChI Key： OOHIPYDPAMVVIQ-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCN)CCOCCOCC1C=CC=CC=1

Computed Properties

• Exact Mass: 327.20457303g/mol
• Monoisotopic Mass: 327.20457303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 16
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 72.2

Experimental Properties

• Color/Form: Solid powder

Benzyl-PEG5-Amine Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Additional information on Benzyl-PEG5-Amine

Benzyl-PEG5-Amine: A Versatile Compound in Biomedical Applications

Benzyl-PEG5-Amine (CAS No. 86770-77-6) is a multifunctional compound that has gained significant attention in the field of biomedical research and drug development. This compound, also known as Benzyl-PEG5-NH2, is a derivative of polyethylene glycol (PEG) with a benzyl group and an amine functional group. The unique combination of these functionalities makes it an ideal candidate for various applications, including drug delivery, bioconjugation, and surface modification.

The structure of Benzyl-PEG5-Amine consists of a benzyl group attached to a PEG chain of five ethylene oxide units, terminated with an amine group. This molecular design provides several advantages. The PEG segment imparts water solubility and biocompatibility, while the benzyl group enhances hydrophobic interactions. The amine group can be used for further chemical modifications, such as conjugation to other biomolecules or functional groups.

One of the key applications of Benzyl-PEG5-Amine is in the field of drug delivery. PEGylation, the process of attaching PEG chains to drugs or other molecules, has been widely used to improve the pharmacokinetic properties of therapeutic agents. By conjugating drugs to Benzyl-PEG5-Amine, researchers can enhance the solubility, stability, and circulation time of the drug in the bloodstream. This can lead to improved therapeutic efficacy and reduced side effects.

Recent studies have highlighted the potential of Benzyl-PEG5-Amine in targeted drug delivery systems. For example, a study published in the Journal of Controlled Release demonstrated that Benzyl-PEG5-Amine-conjugated nanoparticles could effectively deliver anticancer drugs to tumor sites while minimizing toxicity to healthy tissues. The benzyl group in this compound played a crucial role in enhancing the targeting efficiency by facilitating specific interactions with cell surface receptors.

In addition to drug delivery, Benzyl-PEG5-Amine has shown promise in bioconjugation applications. Bioconjugation involves linking biomolecules such as proteins, antibodies, or nucleic acids to other functional groups or surfaces. The amine group in Benzyl-PEG5-Amine can be readily conjugated to carboxylic acids or activated esters using standard coupling reactions such as EDC/NHS chemistry. This versatility makes it an attractive choice for developing bioconjugates with enhanced stability and functionality.

A notable example of this application is the use of Benzyl-PEG5-Amine in the development of immunoassays and biosensors. In a study published in the Journal of Biomolecular Techniques, researchers used Benzyl-PEG5-Amine to conjugate antibodies to gold nanoparticles for enhanced detection sensitivity. The PEG chain helped reduce non-specific binding and improve signal-to-noise ratios, leading to more accurate and reliable results.

Benzyl-PEG5-Amine is also widely used in surface modification applications. Surface modification involves altering the properties of materials by attaching functional groups or biomolecules to their surfaces. In this context, Benzyl-PEG5-Amine can be used to create biocompatible coatings on medical devices, implants, and other surfaces. The PEG segment provides hydrophilicity and reduces protein adsorption, while the amine group allows for further functionalization with specific ligands or biomolecules.

A recent study published in the Biomaterials Science journal explored the use of Benzyl-PEG5-Amine-modified surfaces for enhancing cell adhesion and proliferation on tissue engineering scaffolds. The results showed that surfaces modified with this compound supported better cell attachment and growth compared to unmodified surfaces, highlighting its potential in regenerative medicine applications.

The versatility and multifunctionality of Benzyl-PEG5-Amine have made it a valuable tool in various biomedical research areas. Its unique combination of PEGylation, benzyl functionality, and amine reactivity offers numerous opportunities for developing innovative solutions in drug delivery, bioconjugation, and surface modification. As research continues to advance, it is likely that new applications for this compound will emerge, further expanding its impact on healthcare and biotechnology.